4-Chloro-2-fluorophenol
Cat. No. B1580588
CAS RN:
348-62-9
M. Wt: 146.54 g/mol
InChI Key: ZKMUKBBWORLNLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4-Chloro-2-fluorophenol is a clear colorless to light yellow liquid . It has a molecular formula of ClC6H3(F)OH and a molecular weight of 146.55 . It is used in the enzymatic preparation of 5-chloro-3-fluorocatechol .
Synthesis Analysis
4-Chloro-2-fluorophenol can be synthesized from 4-Fluorophenol . The process involves the addition of benzyltriethylammonium chloride, chloroform, and water to 4-Fluorophenol in a three-necked glass flask. An equimolar amount of chlorine gas is then introduced into the mixture at 60°C over a period of 40 minutes .Molecular Structure Analysis
The molecular structure of 4-Chloro-2-fluorophenol can be represented by the SMILES string Oc1ccc(Cl)cc1F . The InChI key for this compound is ZKMUKBBWORLNLA-UHFFFAOYSA-N .Chemical Reactions Analysis
4-Chloro-2-fluorophenol undergoes reductive dechlorination to yield 2-fluorophenol by the sulfate-reducing consortium .Physical And Chemical Properties Analysis
4-Chloro-2-fluorophenol is a liquid at room temperature . It has a refractive index of 1.536 (lit.) , a boiling point of 103-104 °C/50 mmHg (lit.) , a melting point of 20 °C (lit.) , and a density of 1.378 g/mL at 25 °C (lit.) .Scientific Research Applications
-
Enzymatic Production of Fluorocatechols
- Application Summary : 4-Chloro-2-fluorophenol is used in the enzymatic production of fluorocatechols .
- Results or Outcomes : The outcome of this process is the production of fluorocatechols, which are compounds that have applications in various fields, including pharmaceuticals and materials science .
-
Reductive Dechlorination
- Application Summary : 4-Chloro-2-fluorophenol undergoes reductive dechlorination to yield 2-fluorophenol .
- Method of Application : This process likely involves the use of a sulfate-reducing consortium, which is a group of microorganisms that can reduce sulfate to sulfide, facilitating the reductive dechlorination of 4-Chloro-2-fluorophenol .
- Results or Outcomes : The result of this process is the production of 2-fluorophenol, a compound that may have various applications in scientific research .
-
Enzymatic Preparation of 5-chloro-3-fluorocatechol
- Application Summary : 4-Chloro-2-fluorophenol is used in the enzymatic preparation of 5-chloro-3-fluorocatechol .
- Method of Application : The exact method is not specified, but it likely involves the use of specific enzymes to catalyze the reaction that produces 5-chloro-3-fluorocatechol from 4-Chloro-2-fluorophenol .
- Results or Outcomes : The outcome of this process is the production of 5-chloro-3-fluorocatechol, a compound that may have various applications in scientific research .
-
Production of Commercial Dye Quinizarin
- Application Summary : While not directly, 4-Chloro-2-fluorophenol is structurally similar to 4-Chlorophenol, which is used in the production of the commercial dye quinizarin .
- Method of Application : The production of quinizarin involves the reaction of phthalic anhydride and 4-chlorophenol followed by hydrolysis of the chloride .
- Results or Outcomes : The result of this process is the production of quinizarin, a commercial dye .
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Synthesis of Fluorinated Building Blocks
- Application Summary : 4-Chloro-2-fluorophenol is used in the synthesis of fluorinated building blocks .
- Method of Application : The exact method is not specified, but it likely involves the use of specific reagents and conditions to convert 4-Chloro-2-fluorophenol into the desired fluorinated building block .
- Results or Outcomes : The outcome of this process is the production of fluorinated building blocks, which are compounds that have various applications in scientific research, particularly in the development of new materials and pharmaceuticals .
-
Production of 2-Chloro-4-fluorophenol
- Application Summary : While not directly, 4-Chloro-2-fluorophenol is structurally similar to 2-Chloro-4-fluorophenol, which is used in various chemical reactions .
- Method of Application : The production of 2-Chloro-4-fluorophenol likely involves the use of specific reagents and conditions .
- Results or Outcomes : The result of this process is the production of 2-Chloro-4-fluorophenol, a compound that may have various applications in scientific research .
Safety And Hazards
4-Chloro-2-fluorophenol is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure). The target organs affected are the respiratory system .
properties
IUPAC Name |
4-chloro-2-fluorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFO/c7-4-1-2-6(9)5(8)3-4/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKMUKBBWORLNLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20188339 |
Source
|
| Record name | 4-Chloro-2-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20188339 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-fluorophenol | |
CAS RN |
348-62-9 |
Source
|
| Record name | 4-Chloro-2-fluorophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=348-62-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenol, 4-chloro-2-fluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000348629 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chloro-2-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20188339 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-2-fluorophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
The procedure of a) was used except that 0.64 g of 4-chlorophenol was employed, the fluorinating agent was 1.89 g of N-fluoro-2,3-dichloro-6-(trichloromethyl)pyridinium fluoroborate, and 40 ml of solvent was employed. There was a slight exotherm on mixing. The mixture was heated to 45° C. and allowed to react at that temperature for 3 hours. The mixture was then allowed to cool and the volatiles were removed by evaporation under reduced pressure. Analysis of the residue by standardized gas-liquid chromatography using a mass spectrometer detector indicated that the title product was present in 69 percent yield.
Name
N-fluoro-2,3-dichloro-6-(trichloromethyl)pyridinium fluoroborate
Quantity
1.89 g
Type
reactant
Reaction Step Two
[Compound]
Name
solvent
Quantity
40 mL
Type
solvent
Reaction Step Three
Yield
69%
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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4-Chloro-2-fluorophenol
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Citations
For This Compound
44
Citations
… F NMR data comparing a control plant extract spiked with the 4-chloro-2-fluorophenol (A) with extracts of plants exposed to 4-chloro-2-fluorophenol for 12 and 48 h (B and C). …
Number of citations: 10
www.sciencedirect.com
… Om>l for 4-chloro-2-fluorophenol and from 0.03 to O4Omal for 4-bromo-2-fluorophenol, depending on their apparent K,. The UDP-glucuronyltransferase activity was determined as the …
Number of citations: 6
www.tandfonline.com
… Both 4-chloro-2-fluorophenol and 4-chloro-3-fluorophenol were dechlorinated, resulting in stoichiometric accumulation of 2-fluorophenol and 3-fluorophenol, respectively. The …
Number of citations: 47
academic.oup.com
Of all NMR-observable isotopes 19F is the one most convenient for studies on the biodegradation of environmental pollutants and especially for fast initial metabolic …
Number of citations: 76
academic.oup.com
Control of regioisomer impurities within pharmaceutical raw materials, intermediates, and active pharmaceutical ingredients are of major concern for the pharmaceutical industry. If …
Number of citations: 1
pdfs.semanticscholar.org
In USEPA Methods 625 and 8270 samples are generally analyzed for the target compound list (TCL) components by an automated data system and for non-TCL components by a …
Number of citations: 4
www.sciencedirect.com
… 2-Chloro-5-fluorophenol, 2-chloro-4-fluorophenol, 4-chloro-2-fluorophenol, and 4-fluorophenol were obtained from Fluorochem (Old Glossop, Derbyshire, United Kingdom). Catechol, 3-…
Number of citations: 12
journals.asm.org
… With the exception of 4-chloro-2fluorophenol, which was synthesized according to a previously described method," all 2,4disubstituted phenols used in this procedure were …
Number of citations: 32
onlinelibrary.wiley.com
The bromination of 2-fluorophenol, 3-fluorophenol, 4-fluorophenol, 2-fluoroaniline, 3-fluoroaniline and 4-fluoroaniline was carried out inaqueous medium using an acidified mixture of …
Number of citations: 3
search.proquest.com
In a previous study, the in vivo cytochrome P450-catalyzed regioselectivity of aromatic ring hydroxylation for a series of (poly)fluorobenzenes could be quantitatively predicted by the …
Number of citations: 18
pubs.acs.org
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